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Compound of Interest

Compound Name: Antifungal agent 85

Cat. No.: B12386927 Get Quote

Initial investigations into the purported "Antifungal Agent 85" reveal that this compound, also

identified as compound 24f, is a synthetic molecule rather than a natural product. As such, it

does not possess a biosynthetic pathway. This technical guide will clarify the nature of this

compound based on available scientific literature and address the original query's core

requirements in the context of its synthetic origin.

A search for "Antifungal Agent 85" leads to its identification as compound 24f, a novel

synthetic antibacterial agent.[1] The compound is described in the context of the design and

synthesis of etrasimod derivatives targeting Gram-positive bacteria. This fundamentally alters

the scope of the original request, as a synthetic compound does not have a biological pathway

for its creation that can be detailed in the manner of a natural product.

While the request for a detailed guide on the biosynthetic pathway, including related data and

experimental protocols, cannot be fulfilled due to the compound's synthetic nature, this report

will provide the available information on its chemical identity and origin.

Chemical Identity and Synthesis
"Antifungal Agent 85" or "compound 24f" is a potent antibacterial compound with minimum

inhibitory concentration (MIC) values between 2.5 and 10 μM against various Gram-positive

bacteria.[1] Its chemical formula is C23H22F3NO3 and it has a molecular weight of 417.42.[1]

The synthesis of this and related compounds is detailed in research focused on the

development of new antibacterial agents. For researchers and drug development
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professionals, the relevant experimental protocols would pertain to its chemical synthesis, not

enzymatic reactions within a living organism.

Below is a logical representation of the information flow leading to the understanding of

"Antifungal Agent 85."

Caption: Information flow from initial query to the conclusion about Antifungal Agent 85.

Reframing the Core Requirements
Given that a biosynthetic pathway does not apply, the core requirements of the original request

can be addressed as follows:

Data Presentation: Quantitative data for "Antifungal Agent 85" would include metrics such

as MIC values against different bacterial strains, cytotoxicity data (e.g., CC50 values), and

pharmacokinetic parameters if available from the referenced studies. A comprehensive table

would summarize this synthetic compound's activity profile.

Experimental Protocols: The relevant experimental protocols are those of synthetic organic

chemistry. These would detail the reaction steps, reagents, catalysts, purification methods

(such as chromatography), and analytical techniques (like NMR and mass spectrometry)

used to synthesize and characterize compound 24f.

Visualization: Diagrams relevant to this compound would illustrate its chemical synthesis

pathway, structure-activity relationships (SAR) among its analogs, or its proposed

mechanism of antibacterial action, rather than a biological signaling or biosynthetic pathway.

For researchers interested in this compound, the focus should be on its chemical synthesis,

antibacterial properties, and potential as a lead compound for new drug development against

Gram-positive bacteria. Future investigations would likely involve optimizing its structure to

enhance efficacy and reduce potential toxicity, rather than elucidating a non-existent

biosynthetic pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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